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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B1195760

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyglucobrassicin is a naturally occurring glucosinolate found in cruciferous
vegetables of the Brassica genus, such as broccoli, caulifiower, and cabbage.[1] As a member
of the indole glucosinolate family, it is a subject of increasing interest in the scientific community
due to the bioactive properties of its hydrolysis products.[1] Upon enzymatic breakdown by
myrosinase, 4-methoxyglucobrassicin yields various metabolites, including indoles and
isothiocyanates, which have demonstrated potential antioxidant and anticancer activities.[1]
This technical guide provides a comprehensive overview of the structure, chemical properties,
relevant experimental protocols, and associated signaling pathways of 4-
methoxyglucobrassicin to support ongoing research and development efforts.

Chemical Structure and Properties

4-Methoxyglucobrassicin is a complex molecule characterized by a [3-D-thioglucose group, a
sulfonated oxime moiety, and a 4-methoxy-substituted indole side chain.

Structure:
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Extraction

Homogenize fresh or freeze-dried
Brassica tissue in 70% methanol.

i

Heat the mixture to inactivate
myrosinase (e.g., 75°C for 10 min).

i

Centrifuge to pellet solid debris.

i

Collect the supernatant containing
glucosinolates.

ICrude Extract

Purification
Apply supernatant to an anion-exchange Prepare desulfated glucosinolate
column (e.g., DEAE-Sephadex). extracts.

i

Wash the column to remove impurities.

y

Inject sample into HPLC system with

l a C18 column.
Elute glucosinolates with a
suitable buffer (e.g., potassium sulfate). v
l Elute with a water/acetonitrile gradient.

Further purify the eluate using
preparative HPLC on a C18 column.

l \
Detect at 229 nm using a

Collect fractions containing UV detector.
4-Methoxyglucobrassicin.

l .

Lyophilize the purified fractions. Quantify using a calibration curve
of a known standard (e.g., sinigrin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195760#4-methoxyglucobrassicin-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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